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Compound of Interest

Compound Name: AZ14145845

Cat. No.: B12419499

For researchers and drug development professionals, the proper handling and disposal of
investigational compounds like AZ14145845, a dual Mer/Axl| kinase inhibitor, are paramount for
laboratory safety and environmental protection. While specific disposal protocols for
AZ14145845 are not extensively detailed in publicly available literature, a comprehensive
approach based on the available Safety Data Sheet (SDS) and general best practices for
laboratory chemical waste provides a clear path forward.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to adhere to standard laboratory safety
protocols. The Safety Data Sheet for AZ14145845 from GlpBio, while classifying the substance
as non-hazardous, recommends a cautious approach to handling.[1]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling AZ14145845. This includes:

e Gloves: Chemically resistant gloves.

o Eye Protection: Safety glasses with side shields or goggles.
o Lab Coat: A standard laboratory coat to protect from spills.
Handling:

» Avoid direct contact with the skin and eyes.[1]
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e Prevent inhalation of any dust or aerosols.[1]
e Ensure adequate ventilation in the work area.[1]
e Do not allow the compound or its solutions to enter drains or watercourses.[1]

Step-by-Step Disposal Procedures

The disposal of AZ14145845 should be managed as hazardous chemical waste, following the
guidelines of your institution's Environmental Health and Safety (EHS) department.

1. Waste Segregation and Collection:

o Solid Waste: Collect un-used solid AZ14145845 in a clearly labeled, sealed, and compatible
hazardous waste container.

e Liquid Waste: Solutions containing AZ14145845 should be collected in a designated, sealed,
and clearly labeled hazardous waste container. The label should specify the solvent used
and the approximate concentration of AZ14145845.

o Contaminated Materials: Any materials that have come into contact with AZ14145845, such
as pipette tips, tubes, and gloves, should be disposed of in a designated solid hazardous
waste container.

2. Decontamination of Glassware and Surfaces:

» Rinse contaminated glassware and surfaces with a suitable solvent, such as ethanol or
DMSO, to solubilize the compound.

e Collect the initial rinsate as hazardous liquid waste.
o Follow with a secondary wash using an appropriate laboratory detergent and water.
» Afinal rinse with water can then be performed.

3. Institutional Waste Pickup:
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» Arrange for the disposal of all hazardous waste containers through your institution's
approved EHS waste management service.

Quantitative Data Summary

Specific quantitative data regarding the disposal of AZ14145845, such as concentration limits
for disposal or specific temperature requirements for degradation, are not publicly available.
The following table provides general storage information that can inform handling prior to

disposal.
Parameter Value Source
Storage as Powder -20°C for up to 2 years MedchemExpress

) -80°C for up to 6 months;
Storage in Solvent MedchemExpress[2]
-20°C for up to 1 month

Experimental Protocols

Detailed experimental protocols for the safe disposal or neutralization of AZ14145845 are not
available in the public domain. The recommended procedure is to treat it as chemical waste
and defer to institutional EHS guidelines.

Disposal Workflow

The following diagram illustrates the recommended workflow for the proper disposal of
AZ14145845.
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Caption: A flowchart outlining the key steps for the safe disposal of AZ14145845.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12419499#az14145845-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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